Cas no 2228379-64-2 (tert-butyl N-4-chloro-3-(1-cyanocyclopropyl)phenylcarbamate)

• Product Name: tert-butyl N-4-chloro-3-(1-cyanocyclopropyl)phenylcarbamate
• CAS No: 2228379-64-2
• MF: C₁₅H₁₇ClN₂O₂
• MW: 292.760682821274
• CID: 6299361
• PubChem ID: 165713985
• Update Time: 2025-05-19

tert-butyl N-4-chloro-3-(1-cyanocyclopropyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-chloro-3-(1-cyanocyclopropyl)phenylcarbamate
• tert-butyl N-[4-chloro-3-(1-cyanocyclopropyl)phenyl]carbamate
• 2228379-64-2
• EN300-1876138

• Inchi： 1S/C15H17ClN2O2/c1-14(2,3)20-13(19)18-10-4-5-12(16)11(8-10)15(9-17)6-7-15/h4-5,8H,6-7H2,1-3H3,(H,18,19)
• InChI Key： LYUGDAYQUAWGIZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C1(C#N)CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 292.0978555g/mol
• Monoisotopic Mass: 292.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 62.1Ų

Additional information on tert-butyl N-4-chloro-3-(1-cyanocyclopropyl)phenylcarbamate

Professional Introduction to Tert-butyl N-4-chloro-3-(1-cyanocyclopropyl)phenylcarbamate (CAS No. 2228379-64-2)

Tert-butyl N-4-chloro-3-(1-cyanocyclopropyl)phenylcarbamate, with the CAS number 2228379-64-2, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a tert-butyl group, a 4-chloro substituent, and a 3-(1-cyanocyclopropyl)phenyl moiety, contribute to its distinctive chemical properties and biological interactions.

The synthesis and characterization of Tert-butyl N-4-chloro-3-(1-cyanocyclopropyl)phenylcarbamate have been subjects of extensive study in academic and industrial research settings. The tert-butyl group, known for its steric hindrance, plays a crucial role in modulating the reactivity and selectivity of the compound. This feature is particularly valuable in the design of enzyme inhibitors and other targeted therapeutic agents, where precise control over molecular interactions is essential.

The 4-chloro substituent on the phenyl ring introduces a region of electron deficiency, which can enhance the compound's ability to interact with biological targets such as enzymes and receptors. This electronic property is often exploited in medicinal chemistry to improve binding affinity and metabolic stability. Additionally, the 3-(1-cyanocyclopropyl)phenyl moiety adds another layer of complexity to the molecule, potentially influencing its solubility, bioavailability, and overall pharmacokinetic profile.

In recent years, there has been growing interest in the development of novel carbamate-based compounds for their potential applications in treating various diseases. Tert-butyl N-4-chloro-3-(1-cyanocyclopropyl)phenylcarbamate has been investigated for its potential role in modulating biological pathways associated with inflammation, cancer, and neurodegenerative disorders. Preliminary studies suggest that this compound may exhibit inhibitory activity against specific enzymes involved in these pathways, making it a promising candidate for further development.

The synthesis of Tert-butyl N-4-chloro-3-(1-cyanocyclopropyl)phenylcarbamate involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps in the synthesis include the formation of the carbamate bond between the tert-butanol derivative and the appropriately substituted phenol, followed by functionalization at the 4-position with chlorine. The introduction of the 1-cyanocyclopropyl group is typically achieved through a cyanation reaction, which requires precise control over reaction conditions to avoid unwanted side products.

The analytical characterization of this compound has been performed using a range of advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods provide detailed information about the molecular structure, purity, and chemical properties of Tert-butyl N-4-chloro-3-(1-cyanocyclopropyl)phenylcarbamate. Such detailed characterization is essential for understanding its behavior in biological systems and for guiding further structural modifications.

One of the most exciting aspects of Tert-butyl N-4-chloro-3-(1-cyanocyclopropyl)phenylcarbamate is its potential as a lead compound for drug discovery. The combination of structural features that enhance binding affinity with biological targets makes it an attractive candidate for further optimization. Researchers are exploring various strategies to improve its potency, selectivity, and pharmacokinetic properties. These efforts include modifications to the tert-butyl group to enhance solubility while maintaining biological activity.

The impact of this compound on drug development is not just limited to its direct application as a therapeutic agent. It also serves as a valuable scaffold for generating novel derivatives with enhanced properties. By systematically modifying different parts of the molecule, scientists can explore new chemical spaces and identify compounds with improved efficacy and reduced side effects. This approach aligns with current trends in drug discovery that emphasize innovation and precision.

In conclusion, Tert-butyl N-4-chloro-3-(1-cyanocyclopropyl)phenylcarbamate (CAS No. 2228379-64-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.